molecular formula C10H10N2 B8625663 6,7-dihydro-5H-cyclopenta[c]pyridin-7-ylacetonitrile

6,7-dihydro-5H-cyclopenta[c]pyridin-7-ylacetonitrile

Cat. No. B8625663
M. Wt: 158.20 g/mol
InChI Key: JDQGEUWKYGVQJU-UHFFFAOYSA-N
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Description

6,7-dihydro-5H-cyclopenta[c]pyridin-7-ylacetonitrile is a useful research compound. Its molecular formula is C10H10N2 and its molecular weight is 158.20 g/mol. The purity is usually 95%.
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properties

Product Name

6,7-dihydro-5H-cyclopenta[c]pyridin-7-ylacetonitrile

Molecular Formula

C10H10N2

Molecular Weight

158.20 g/mol

IUPAC Name

2-(6,7-dihydro-5H-cyclopenta[c]pyridin-7-yl)acetonitrile

InChI

InChI=1S/C10H10N2/c11-5-3-8-1-2-9-4-6-12-7-10(8)9/h4,6-8H,1-3H2

InChI Key

JDQGEUWKYGVQJU-UHFFFAOYSA-N

Canonical SMILES

C1CC2=C(C1CC#N)C=NC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of diethyl cyanomethylphosphonate (346 mg, 1.95 mmol) in tetrahydrofuran (10 mL) was added 60% sodium hydride (54.0 mg, 1.35 mmol) under ice-cooling, and the mixture was stirred at room temperature for 30 min. The mixture was added to a solution of 5,6-dihydro-7H-cyclopenta[c]pyridin-7-one (130 mg, 0.976 mmol) in tetrahydrofuran (5 mL) under ice-cooling, and the mixture was stirred for 15 min. The reaction solution was diluted with saturated aqueous sodium hydrogen carbonate solution, and the mixture was extracted with ethyl acetate. The extract was dried over anhydrous sodium sulfate, and the solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate/hexane=50/50→80/20). To a solution of the purified product in methanol (10 mL) was added palladium-carbon powder (30 mg), and the mixture was stirred under a hydrogen atmosphere at room temperature for 4 hr. The catalyst was filtered off, and the filtrate was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate/hexane=40/60→70/30) to give the title compound (95.0 mg, yield 62%).
Quantity
346 mg
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54 mg
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10 mL
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130 mg
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5 mL
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0 (± 1) mol
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Yield
62%

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